Cas no 93485-73-5 (1,2-Benzenedicarbonitrile, 4-(3-pyridinyloxy)-)

1,2-Benzenedicarbonitrile, 4-(3-pyridinyloxy)- structure
93485-73-5 structure
Product Name:1,2-Benzenedicarbonitrile, 4-(3-pyridinyloxy)-
CAS No:93485-73-5
MF:C13H7N3O
MW:221.214182138443
CID:752688
PubChem ID:882273
Update Time:2025-04-19

1,2-Benzenedicarbonitrile, 4-(3-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4-(3-pyridinyloxy)-
    • 4-pyridin-3-yloxybenzene-1,2-dicarbonitrile
    • MLS000110377
    • SMR000106307
    • 4-(3-pyridyloxy)phthalonitrile
    • AKOS000604942
    • AK-918/13010113
    • CHEMBL1728910
    • PLUZIFDYUWBQSQ-UHFFFAOYSA-N
    • Q27166072
    • DTXSID80358233
    • HMS2370J15
    • 4-(Pyridin-3-yloxy)-phthalonitrile
    • CHEBI:94270
    • SCHEMBL522790
    • BDBM50365726
    • 4-(3-pyridinyloxy)phthalonitrile
    • 93485-73-5
    • 4-(3-pyridinyloxy)benzene-1,2-dicarbonitrile
    • 2-CYANO-4-(3-PYRIDYLOXY)PHENYL CYANIDE
    • Inchi: 1S/C13H7N3O/c14-7-10-3-4-12(6-11(10)8-15)17-13-2-1-5-16-9-13/h1-6,9H
    • InChI Key: PLUZIFDYUWBQSQ-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=CC=1)C1C=CC(C#N)=C(C#N)C=1

Computed Properties

  • Exact Mass: 221.058911855g/mol
  • Monoisotopic Mass: 221.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.7Ų
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